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Compound of Interest

2-Amino-2-(3-chlorophenyl)acetic
Compound Name: d
aci

Cat. No.: B3029624

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
potential biological activities of (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride.
This compound is a chiral amino acid derivative of interest in synthetic and medicinal chemistry.

Physicochemical Properties

(R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride is a synthetic amino acid derivative.
[1][2] Its key physicochemical properties are summarized in the table below.
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Property Value Source

ChemScenel3],
CAS Number 37085-27-1 _

AbacipharmTech[4]
Molecular Formula CsHoCI2NO2 ChemScene|3]
Molecular Weight 222.07 g/mol ChemScene|3]
Purity >98% ChemScene|3]
Topological Polar Surface Area

63.32 A2 ChemScene[3]

(TPSA)
logP 1.8462 ChemScene|3]
Hydrogen Bond Donors 2 ChemScene|3]
Hydrogen Bond Acceptors 2 ChemScene|3]
Rotatable Bonds 2 ChemScene|3]

. 4°C, sealed storage, away
Storage Conditions ) ChemScene|3]
from moisture

Synthesis and Application

(R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride serves as a valuable chiral building
block in organic synthesis, particularly in peptide chemistry.[1][2] It is often used as a synthetic
intermediate for the preparation of more complex molecules, including protected amino acids
(e.g., with Fmoc or Boc groups) for peptide synthesis.[1]

General Synthetic Workflow

While specific, detailed protocols for the synthesis of (R)-2-Amino-2-(3-chlorophenyl)acetic
acid hydrochloride are not readily available in the public domain, a general workflow can be
inferred from standard organic chemistry principles and methods for synthesizing similar amino
acids. The synthesis often involves asymmetric methods or the resolution of a racemic mixture
to obtain the desired (R)-enantiomer.
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General workflow for the synthesis and application of (R)-2-Amino-2-(3-chlorophenyl)acetic
acid HCI.

Potential Biological Activity and Mechanism of
Action

The biological activities of (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride are not
extensively documented. However, related chlorophenyl amino acid derivatives have been
investigated for various therapeutic applications, including as antimicrobial and anti-
inflammatory agents.[1] Additionally, some derivatives have been studied for their effects on the
central nervous system and their role in neurotransmission.[5]
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A structurally related compound, 2-amino-3-chlorobenzoic acid, isolated from Streptomyces
coelicolor, has demonstrated anticancer properties by targeting the PI3K/AKT signaling
pathway through miRNA modulation.[6] This suggests a potential, though unconfirmed,
mechanism of action for (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride.

Hypothetical Signaling Pathway Involvement

The PI3K/AKT pathway is a critical signaling cascade that regulates cell growth, proliferation,
and survival. Inhibition of this pathway is a key strategy in cancer therapy.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.mdpi.com/1424-8247/18/5/620
https://www.benchchem.com/product/b3029624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

inhibits

PI3K PIP2

phosphorylates

phosphorylates

Downstream Effectors
(e.g., mTOR, GSK3p)

Click to download full resolution via product page

Hypothesized inhibition of the PI3K/AKT signaling pathway.

Experimental Protocols

Detailed experimental protocols for this specific compound are not widely published. However,
standard analytical techniques would be employed for its characterization.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: To determine the number and types of protons and their connectivity.
e 13C NMR: To identify the carbon framework of the molecule.

Infrared (IR) Spectroscopy:

 To identify characteristic functional groups such as the carboxylic acid (O-H and C=0
stretches) and the amine (N-H stretch).

Mass Spectrometry (MS):

o To determine the molecular weight and fragmentation pattern, confirming the molecular
formula.

Chiral High-Performance Liquid Chromatography (HPLC):

o To determine the enantiomeric purity of the (R)-enantiomer.

Conclusion

(R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride is a chiral synthetic amino acid with
potential applications as a building block in medicinal chemistry. While its specific biological
activities are not well-defined, the activities of structurally related compounds suggest that it
may possess interesting pharmacological properties worth further investigation. Standard
analytical methods are used for its characterization and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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